(3-phenyl-2-propen-1-yl){2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethyl}amine hydrochloride

• IUPAC Name: (E)-3-phenyl-N-[2-(1-phenyltetrazol-5-yl)sulfanylethyl]prop-2-en-1-amine;hydrochloride
• InChI: InChI=1S/C18H19N5S.ClH/c1-3-8-16(9-4-1)10-7-13-19-14-15-24-18-20-21-22-23(18)17-11-5-2-6-12-17;/h1-12,19H,13-15H2;1H/b10-7+
• InChI Key: FEAUXKNJZXDTGH-HCUGZAAXSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CCNCCSC2=NN=NN2C3=CC=CC=C3.Cl
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/CNCCSC2=NN=NN2C3=CC=CC=C3.Cl
• Molecular Formula: C18H20ClN5S
• Molecular Weight: 373.9 g/mol

Description

Synthesis Analysis

The synthesis of complex organic compounds often involves multi-step reactions, starting from simpler molecules to gradually build up the desired structure. Techniques such as condensation reactions, catalysis, and the use of specific reagents are common. For instance, environmentally benign methods for synthesizing structurally related compounds involve catalytic amounts of thiamine hydrochloride (VB1) in ethanol at reflux temperatures, highlighting the importance of catalysts in facilitating these reactions (Chen, Lei, & Hu, 2013).

Molecular Structure Analysis

X-ray crystallography and spectroscopic methods such as NMR and IR are critical for elucidating the molecular structure of chemical compounds. These techniques provide insights into the conformation, bonding, and overall geometry of molecules. For example, the structure of related tetrazole compounds has been determined using X-ray crystallography, revealing specific intermolecular interactions and conformational details (Al-Hourani et al., 2020).

Chemical Reactions and Properties

Chemical properties of a compound are largely determined by its functional groups and molecular structure. Reactions such as alkylation, cyclization, and nucleophilic substitution are common in the synthesis and modification of such molecules. The reactivity towards different reagents and under various conditions can significantly alter the compound's properties and potential applications. For example, the synthesis of structurally diverse libraries through alkylation and ring closure reactions demonstrates the versatility and reactivity of certain core structures (Roman, 2013).

Scientific Research Applications

Generation of Structurally Diverse Libraries

Compounds related to the mentioned chemical have been used as starting materials in alkylation and ring closure reactions, aiming to generate structurally diverse compound libraries. For instance, dimethylamino derivatives of thiophene have been employed in various reactions to produce dithiocarbamates, thioethers, and other derivatives through interactions with dithiocarbamic acid salts, aryl mercaptans, and NH-azoles. Such methodologies are crucial in the development of new chemical entities with potential applications in drug discovery and materials science (Roman, 2013).

Chemical Synthesis and Characterization

Another area of application includes the synthesis and characterization of specific derivatives for pharmacological studies or material science applications. For example, benzothiophen derivatives have been synthesized and evaluated for their potential pharmacological activities. These efforts underline the importance of synthetic chemistry in creating novel compounds for biological and materials science research (Chapman et al., 1971).

Analytical Chemistry Applications

In analytical chemistry, derivatives of phenyltetrazole have been utilized as labeling reagents for the determination of amines in high-performance liquid chromatography (HPLC) with fluorescence detection. These studies demonstrate the utility of such compounds in developing sensitive and specific analytical methods for the quantification of biologically relevant compounds (You et al., 2006).

Material Science and Polymer Modification

In material science, research has focused on the functional modification of polymers through reactions with various amines, aiming to improve the properties of materials such as hydrogels. These modifications can lead to enhanced thermal stability and specific biological activities, highlighting the role of chemical modifications in tailoring material properties for medical applications (Aly et al., 2015).